Cas no 420095-74-5 (α-Keto Isovaleric Acid-13C5,d Sodium Salt)
α-Keto Isovaleric Acid-13C5,d Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- α-Keto Isovaleric Acid-13C5,d Sodium Salt
- α-Keto-3-methylbutyric acid-13C5,3-d sodium
- α-Ketoisovaleric acid-13C5,3-d sodium salt
- 2-Ketoisovaleric acid-13C5,3-d sodium salt
- 3-Methyl-2-oxobutanoic acid-13C5,3-d sodium salt
- Ketovaline-13C5,3-d sodium salt
- Sodium α-ketoisovalerate-13C5,3-d1
- Sodium 3-methyl-2-oxobutyrate-13C5,3-d
-
- Inchi: 1S/C5H8O3.Na/c1-3(2)4(6)5(7)8;/h3H,1-2H3,(H,7,8);/q;+1/p-1/i1+1,2+1,3+1D,4+1,5+1;
- InChI Key: WIQBZDCJCRFGKA-MLIDLTAPSA-M
- SMILES: [Na+].O=[13C]([13C](=O)[O-])[13C]([2H])([13CH3])[13CH3]
Experimental Properties
- Melting Point: 227-230 °C (lit.)
α-Keto Isovaleric Acid-13C5,d Sodium Salt Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
α-Keto Isovaleric Acid-13C5,d Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 607568-250MG |
2-Keto-3-methylbutyric acid-<SUP>13</SUP>C<SUB>5</SUB>,3-d sodium salt |
420095-74-5 | 99 atom % | 250mg |
¥7070.47 | 2023-12-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | K919991-250mg |
2-Keto-3-methylbutyric acid-13C5,3-d sodium salt |
420095-74-5 | 99 atom % 13C, 98 atom % D | 250mg |
¥5,149.80 | 2022-01-12 | |
| TRC | K193504-1mg |
α-Keto Isovaleric Acid-13C5,d Sodium Salt |
420095-74-5 | 1mg |
155.00 | 2021-08-04 | ||
| TRC | K193504-10mg |
α-Keto Isovaleric Acid-13C5,d Sodium Salt |
420095-74-5 | 10mg |
1230.00 | 2021-08-04 |
α-Keto Isovaleric Acid-13C5,d Sodium Salt Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on α-Keto Isovaleric Acid-13C5,d Sodium Salt
Introduction to α-Keto Isovaleric Acid-13C5,d Sodium Salt (CAS No. 420095-74-5)
The compound α-Keto Isovaleric Acid-13C5,d Sodium Salt, with the CAS number 420095-74-5, is a specialized chemical entity that has garnered significant attention in the field of biochemical research and pharmaceutical development. This sodium salt derivative of α-keto isovaleric acid, enriched with deuterium-labeled carbon atoms, serves as a valuable tool in metabolic studies and drug synthesis.
In recent years, the demand for isotopically labeled compounds has surged due to their applications in tracing metabolic pathways, studying enzyme kinetics, and developing new therapeutic agents. The introduction of deuterium atoms into organic molecules, such as α-Keto Isovaleric Acid-13C5,d Sodium Salt, enhances the stability and detectability of these compounds, making them indispensable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) analyses.
The structural uniqueness of α-Keto Isovaleric Acid-13C5,d Sodium Salt lies in its five deuterium-labeled carbon atoms. This modification not only improves the compound's suitability for NMR studies but also allows researchers to differentiate it from its non-labeled counterparts. Such isotopic labeling is particularly useful in drug metabolism studies, where tracking the fate of administered drugs becomes crucial for understanding their efficacy and safety profiles.
Recent advancements in the field of metabolic engineering have highlighted the importance of precise isotopic labeling in understanding complex biochemical pathways. For instance, studies utilizing α-Keto Isovaleric Acid-13C5,d Sodium Salt have provided insights into the biosynthesis of branched-chain amino acids (BCAAs), which are essential for various physiological processes. The ability to trace these pathways with high precision has opened new avenues for therapeutic interventions.
The pharmaceutical industry has also embraced isotopically labeled compounds for drug development purposes. The use of α-Keto Isovaleric Acid-13C5,d Sodium Salt as an intermediate in synthetic chemistry has enabled the creation of novel drug candidates with improved pharmacokinetic properties. Additionally, its application in positron emission tomography (PET) imaging has facilitated early detection and monitoring of diseases such as cancer.
In conclusion, α-Keto Isovaleric Acid-13C5,d Sodium Salt represents a significant advancement in isotopic chemistry, offering researchers a powerful tool for metabolic studies and drug development. Its unique isotopic composition and structural properties make it an invaluable asset in both academic research and industrial applications. As our understanding of biochemical pathways continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.
420095-74-5 (α-Keto Isovaleric Acid-13C5,d Sodium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)